Cas no 2266638-62-2 (8’-Chloro-5’-hydroxy-6’-nitro-1’H-spiro[cyclohexane-1,4’-quinazolin]-2’(3’H)-one)

• Product Name: 8’-Chloro-5’-hydroxy-6’-nitro-1’H-spiro[cyclohexane-1,4’-quinazolin]-2’(3’H)-one
• CAS No: 2266638-62-2
• MF: C₁₃H₁₄ClN₃O₄
• MW: 311.720962047577
• CID: 5520992
• Update Time: 2025-05-21

8’-Chloro-5’-hydroxy-6’-nitro-1’H-spiro[cyclohexane-1,4’-quinazolin]-2’(3’H)-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,4'(1'H)-quinazolin]-2'(3'H)-one, 8'-chloro-5'-hydroxy-6'-nitro-
• 8’-Chloro-5’-hydroxy-6’-nitro-1’H-spiro[cyclohexane-1,4’-quinazolin]-2’(3’H)-one

• Inchi： 1S/C13H14ClN3O4/c14-7-6-8(17(20)21)11(18)9-10(7)15-12(19)16-13(9)4-2-1-3-5-13/h6,18H,1-5H2,(H2,15,16,19)
• InChI Key： CJQNMCANBAAKJT-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC(=O)N1)C(Cl)=CC([N+]([O-])=O)=C3O)CCCCC2

Additional information on 8’-Chloro-5’-hydroxy-6’-nitro-1’H-spiro[cyclohexane-1,4’-quinazolin]-2’(3’H)-one

8'-Chloro-5'-hydroxy-6'-nitro-1'H-spiro[cyclohexane-1,4'-quinazolin]-2'(3'H)-one: A Comprehensive Overview

8'-Chloro-5'-hydroxy-6'-nitro-1'H-spiro[cyclohexane-1,4'-quinazolin]-2'(3'H)-one (CAS No. 2266638-62-2) is a complex organic compound with a unique spirocyclic structure, combining a cyclohexane ring and a quinazolinone moiety. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential bioactivity and structural diversity. Recent studies have highlighted its role in various biological systems, making it a promising candidate for drug development.

The molecular structure of 8'-Chloro-5'-hydroxy-6'-nitro-1'H-spiro[cyclohexane-1,4'-quinazolin]-2'(3'H)-one is characterized by the presence of a spiro atom connecting the cyclohexane and quinazolinone rings. The quinazolinone moiety, a heterocyclic structure with nitrogen atoms at positions 1 and 3, is known for its ability to interact with various biological targets. The substitution pattern on the quinazolinone ring, including the chloro, hydroxy, and nitro groups, plays a crucial role in determining the compound's pharmacological properties.

Recent research has focused on the anti-inflammatory activity of 8'-Chloro-5'-hydroxy-6'-nitro-1'H-spiro[cyclohexane-1,4'-quinazolin]-2'(3'H)-one, particularly its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and nitric oxide (NO) synthase. These findings suggest that the compound could be developed into a potential therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 8'-Chloro-5'-hydroxy-6'-nitro-1'H-spiro[cyclohexane-1,4'-quinazolin]-2'(3'H)-one has shown antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress. This dual functionality makes it an interesting candidate for multitarget drug design.

The synthesis of 8'-Chloro-5'-hydroxy-6'-nitrospiro[cyclohexane]quinazolinone involves a series of multi-step reactions, including cyclization and substitution reactions. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring scalability for potential large-scale production.

Furthermore, computational studies have been conducted to explore the molecular docking of 8'Chloro5'hydroxy6'nitros pirocyclic compound with various protein targets. These studies provide insights into the binding modes and interactions that govern its bioactivity, paving the way for rational drug design.

In conclusion, 8'Chloro5'hydroxy6'nitros pirocyclic compound (CAS No. 226663800000000) represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery. Its unique structure, coupled with promising biological activities, positions it as a key molecule for further investigation in both academic and industrial settings.